Cas no 223586-82-1 (N,N’-Bis-(benzothiazol-3-yl)piperazine)

N,N’-Bis-(benzothiazol-3-yl)piperazine is a heterocyclic compound featuring a piperazine core flanked by benzothiazole groups. This structure imparts unique electronic and coordination properties, making it valuable in materials science and coordination chemistry. The compound exhibits strong π-conjugation and electron-rich characteristics, enhancing its utility as a ligand for transition metals or as a building block for functional polymers. Its rigid, planar benzothiazole moieties contribute to thermal stability and potential applications in optoelectronic materials. The symmetrical design ensures consistent reactivity, facilitating controlled synthesis of complex architectures. Researchers may explore its use in catalysis, organic electronics, or as a precursor for advanced heterocyclic systems.

N,N’-Bis-(benzothiazol-3-yl)piperazine structure

223586-82-1 structure

Product name:N,N’-Bis-(benzothiazol-3-yl)piperazine

CAS No:223586-82-1

MF:C_₁₈H_₁₆N_₄S_₂

MW:352.476440429688

CID:2086772

PubChem ID:57375921

N,N’-Bis-(benzothiazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- N,N’-Bis-(benzothiazol-3-yl)piperazine
- 3-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-1,2-benzothiazole
- 1,4-bis(benzo[d]isothiazol-3-yl)piperazine
- 3,3'-(Piperazine-1,4-diyl)bis(1,2-benzothiazole)
- 958-093-7
- 223586-82-1
- 3,3'-(1,4-Piperazinediyl)bis[1,2-benzisothiazole]
- DTXSID00725069
- UKC48HWS5C
- 1,4-Bis(benzo[d]isothiazol-3-yl)piperazine; Ziprasidone EP Impurity P;
- 1,2-BENZISOTHIAZOLE, 3,3'-(1,4-PIPERAZINEDIYL)BIS-
- 1,4-Bis(benzo[d]isothiazol-3-yl)piperazine
- N,N'-Bis-(benzothiazol-3-yl)piperazine
- 3-(4-(1,2-benzothiazol-3-yl)piperazin-1-yl)-1,2-benzothiazole
- Inchi： InChI=1S/C18H16N4S2/c1-3-7-15-13(5-1)17(19-23-15)21-9-11-22(12-10-21)18-14-6-2-4-8-16(14)24-20-18/h1-8H,9-12H2
- InChI Key： UGYNLCWENVIDFA-UHFFFAOYSA-N

Computed Properties

Exact Mass: 352.08163887Da
Monoisotopic Mass: 352.08163887Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.7Å²
XLogP3: 5.1

N,N’-Bis-(benzothiazol-3-yl)piperazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Biosynth	YIA58682-5 mg	N,N-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	5mg	$75.00	2022-12-28
TRC	B410705-10mg	N,N’-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	10mg	$ 138.00	2023-04-18
Biosynth	YIA58682-10 mg	N,N-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	10mg	$120.00	2022-12-28
Biosynth	YIA58682-25 mg	N,N-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	25mg	$225.00	2022-12-28
Biosynth	YIA58682-50 mg	N,N-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	50mg	$360.00	2022-12-28
TRC	B410705-100mg	N,N’-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	100mg	$ 249.00	2023-04-18
TRC	B410705-1g	N,N’-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	1g	$ 1946.00	2023-04-18
Biosynth	YIA58682-100 mg	N,N-Bis-(benzothiazol-3-yl)piperazine	223586-82-1	100MG	$576.00	2022-12-28

N,N’-Bis-(benzothiazol-3-yl)piperazine Production Method

Synthetic Routes 1

7716-66-7

223586-82-1

87691-88-1

Reaction Conditions

1.1 Solvents: Pyridine
1.2 Solvents: Pyridine
1.3 Reagents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Isopropanol , Water

Reference

New Disulfide Route to 3-(1-Piperazinyl)-1,2-benzisothiazole. Nucleus for Atypical Antipsychotic Drugs

Walinsky, Stanley W.; et al, Organic Process Research & Development, 1999, 3(2), 126-130